Cas no 851079-54-4 (N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851079-54-4
• MF: C₁₈H₁₄N₄O₅S
• MW: 398.392562389374
• CID: 6025966
• PubChem ID: 3429162
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-[[1-(4-nitrophenyl)-1H-imidazol-2-yl]thio]-
• N-(2H-1,3-benzodioxol-5-yl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(1,3-benzodioxol-5-yl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• 851079-54-4
• F0599-0554
• AKOS001580470

• Inchi： 1S/C18H14N4O5S/c23-17(20-12-1-6-15-16(9-12)27-11-26-15)10-28-18-19-7-8-21(18)13-2-4-14(5-3-13)22(24)25/h1-9H,10-11H2,(H,20,23)
• InChI Key： JYOUTFYCAJVBET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1N(C2=CC=C([N+]([O-])=O)C=C2)C=CN=1

Computed Properties

• Exact Mass: 398.06849073g/mol
• Monoisotopic Mass: 398.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 12.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to Compound CAS No. 851079-54-4: N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

The compound CAS No. 851079-54-4, also known as N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a benzodioxole ring, an imidazole moiety, and an acetamide group, all of which contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of the benzodioxole ring in enhancing the stability and bioavailability of the compound. This structural feature allows for improved solubility in various solvents, making it easier to handle and process in laboratory settings. Additionally, the presence of the imidazole group has been linked to potential anti-inflammatory and antioxidant properties, which could be exploited in drug development.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced chromatographic techniques has further facilitated the purification process, enabling precise characterization of the compound's physical and chemical properties.

In terms of application, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with specific biological targets makes it a valuable tool for studying cellular pathways and disease mechanisms. For instance, preliminary experiments have demonstrated its potential as a modulator of enzyme activity, which could lead to novel therapeutic strategies for conditions such as neurodegenerative diseases and cancer.

Moreover, the integration of computational chemistry methods has provided deeper insights into the molecular dynamics of this compound. Advanced molecular modeling techniques have revealed key interactions between the compound and its target proteins, paving the way for rational drug design. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like CAS No. 851079-54-4.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with its diverse functional groups, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and functionality, this compound is poised to make a lasting impact on the scientific community.